Cas no 53146-45-5 (2-Propanol, 1-butoxy-3-(2-propenyloxy)-)

• Product Name: 2-Propanol, 1-butoxy-3-(2-propenyloxy)-
• CAS No: 53146-45-5
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 1580900
• PubChem ID: 13805865
• Update Time: 2025-04-21

2-Propanol, 1-butoxy-3-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-butoxy-3-(2-propenyloxy)-
• 1-butoxy-3-prop-2-enoxypropan-2-ol
• 53146-45-5
• SCHEMBL17889168
• 1-Butoxy-3-[(prop-2-en-1-yl)oxy]propan-2-ol
• DTXSID30550043

• Inchi： 1S/C10H20O3/c1-3-5-7-13-9-10(11)8-12-6-4-2/h4,10-11H,2-3,5-9H2,1H3
• InChI Key： DUHBCTOSRLCNDL-UHFFFAOYSA-N
• SMILES： O(CCCC)CC(COCC=C)O

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69